Cas no 1092372-91-2 (Dichlorobis[2-(DI-T-butylphosphino)ethylamine]ruthenium(II))

• Product Name: Dichlorobis[2-(DI-T-butylphosphino)ethylamine]ruthenium(II)
• CAS No: 1092372-91-2
• MF: C₂₀H₄₈Cl₂N₂P₂Ru
• MW: 550.53204536438
• MDL: MFCD07782003
• CID: 1187077
• PubChem ID: 71310624
• Update Time: 2025-11-02

Dichlorobis[2-(DI-T-butylphosphino)ethylamine]ruthenium(II) Chemical and Physical Properties

Names and Identifiers

• Dichlorobis(2-(di-tert-butylphosphino)ethylamine)ruthenium(II)
• 2-ditert-butylphosphanylethanamine
• 2-ditert-butylphosphanylethanamine,dichlororuthenium
• dichlororuthenium
• DICHLOROBIS[2-(DI-T-BUTYLPHOSPHINO)ETHYLAMINE]RUTHENIUM(II)
• Dichlorobis[2-(di-t-butylphosphino)ethylamine]ruthenium (II)
• SC10244
• DICHLOROBIS[2-(DI-T-BUTYLPHOSPHINO)ETHYLAMINE]RUTHENIUM(II);DICHLOROBIS[2-(DI-TERT-BUTYLPHOSPHINO)ETHYLAMINE]RUTHENIUM(II)
• Dichlorobis[2-(di-t-butylphosphino)ethylamine]ruthenium(II), 97%
• SCHEMBL9939258
• Dichlorobis[2-(di-tert-butylphosphino)ethylamine]ruthenium(II)
• Dichlorobis[2-(di-tert-butylphosphino)ethylamine]ruthenium(II), 97%
• F72852
• MFCD07782003
• bis((2-aminoethyl)di-tert-butyl)phosphane); dichlororuthenium
• 1092372-91-2
• 2-Ditert-butylphosphanylethanamine;dichlororuthenium
• Dichlorobis[2-(DI-T-butylphosphino)ethylamine]ruthenium(II)

• MDL： MFCD07782003
• Inchi： 1S/2C10H24NP.2ClH.Ru/c2*1-9(2,3)12(8-7-11)10(4,5)6;;;/h2*7-8,11H2,1-6H3;2*1H;/q;;;;+2/p-2
• InChI Key： FUALRLYVUZSWKT-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.P(CCN)(C(C)(C)C)C(C)(C)C.P(CCN)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 550.17100
• Monoisotopic Mass: 550.171319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

Experimental Properties

• PSA: 79.22000
• LogP: 1.45660

Additional information on Dichlorobis[2-(DI-T-butylphosphino)ethylamine]ruthenium(II)

Dichlorobis[2-(DI-T-butylphosphino)ethylamine]ruthenium(II) (CAS No. 1092372-91-2): A Versatile Catalyst for Modern Chemical Applications

The Dichlorobis[2-(DI-T-butylphosphino)ethylamine]ruthenium(II) complex, identified by CAS No. 1092372-91-2, is a highly specialized organometallic compound that has garnered significant attention in the field of catalysis and materials science. This ruthenium-based catalyst is renowned for its unique structural properties and exceptional efficiency in facilitating various chemical transformations. With the growing demand for sustainable and efficient catalytic systems, Dichlorobis[2-(DI-T-butylphosphino)ethylamine]ruthenium(II) has emerged as a key player in advancing green chemistry initiatives.

One of the most notable features of Dichlorobis[2-(DI-T-butylphosphino)ethylamine]ruthenium(II) is its robust phosphine-amine ligand system, which enhances its stability and reactivity under diverse reaction conditions. This makes it particularly valuable for applications in hydrogenation reactions, C-C bond formation, and asymmetric synthesis. Researchers and industrial chemists are increasingly exploring its potential in pharmaceutical synthesis, where precision and efficiency are paramount. The compound’s ability to operate under mild conditions aligns with the global shift toward energy-efficient catalytic processes.

In recent years, the scientific community has focused on developing ruthenium catalysts that minimize environmental impact while maximizing yield. Dichlorobis[2-(DI-T-butylphosphino)ethylamine]ruthenium(II) fits this paradigm perfectly, as it often requires lower loadings compared to traditional catalysts, reducing waste and cost. Its compatibility with a wide range of substrates further enhances its appeal for fine chemical manufacturing and academic research. As industries strive to meet stricter environmental regulations, this compound is poised to play a pivotal role in the development of sustainable chemical processes.

The synthesis and characterization of Dichlorobis[2-(DI-T-butylphosphino)ethylamine]ruthenium(II) have been extensively documented in peer-reviewed journals, highlighting its air stability and ease of handling. These attributes make it a practical choice for laboratories and production facilities aiming to streamline their workflows. Additionally, its modular ligand framework allows for fine-tuning of catalytic properties, enabling researchers to tailor its performance for specific applications. This adaptability is particularly relevant in the context of drug discovery and material science innovations, where custom catalysts are often required.

From an industrial perspective, the demand for high-performance ruthenium catalysts like Dichlorobis[2-(DI-T-butylphosphino)ethylamine]ruthenium(II) is on the rise. Companies specializing in specialty chemicals and pharmaceutical intermediates are actively seeking compounds that offer both reliability and scalability. The compound’s compatibility with continuous flow chemistry systems further enhances its suitability for large-scale production, addressing one of the key challenges in modern chemical manufacturing. As automation and process intensification gain traction, catalysts with well-defined properties are becoming indispensable.

In summary, Dichlorobis[2-(DI-T-butylphosphino)ethylamine]ruthenium(II) (CAS No. 1092372-91-2) represents a cutting-edge solution for contemporary catalytic challenges. Its versatile reactivity, environmental benefits, and broad applicability make it a standout choice for researchers and industrial chemists alike. As the field of catalysis continues to evolve, this compound is expected to remain at the forefront of innovation, driving advancements in green chemistry, pharmaceutical synthesis, and beyond.